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  4. (5S,8R,9S,10S,13S,14S)-3,3-Dimethoxy-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-one
(5S,8R,9S,10S,13S,14S)-3,3-Dimethoxy-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-one (5S,8R,9S,10S,13S,14S)-3,3-Dimethoxy-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-one
Brand Name: Vulcanchem
CAS No.: 3591-19-3
VCID: VC0161016
InChI: InChI=1S/C21H34O3/c1-19-11-12-21(23-3,24-4)13-14(19)5-6-15-16-7-8-18(22)20(16,2)10-9-17(15)19/h14-17H,5-13H2,1-4H3/t14-,15-,16-,17-,19-,20-/m0/s1
SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)(OC)OC
Molecular Formula: C21H34O3
Molecular Weight: 334.5 g/mol

(5S,8R,9S,10S,13S,14S)-3,3-Dimethoxy-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-one

CAS No.: 3591-19-3

Reference Standards

VCID: VC0161016

Molecular Formula: C21H34O3

Molecular Weight: 334.5 g/mol

(5S,8R,9S,10S,13S,14S)-3,3-Dimethoxy-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-one - 3591-19-3

CAS No. 3591-19-3
Product Name (5S,8R,9S,10S,13S,14S)-3,3-Dimethoxy-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-one
Molecular Formula C21H34O3
Molecular Weight 334.5 g/mol
IUPAC Name (5S,8R,9S,10S,13S,14S)-3,3-dimethoxy-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-one
Standard InChI InChI=1S/C21H34O3/c1-19-11-12-21(23-3,24-4)13-14(19)5-6-15-16-7-8-18(22)20(16,2)10-9-17(15)19/h14-17H,5-13H2,1-4H3/t14-,15-,16-,17-,19-,20-/m0/s1
Standard InChIKey LLKUOQXUUFDONQ-BGZMIMFDSA-N
Isomeric SMILES C[C@]12CCC(C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CCC4=O)C)(OC)OC
SMILES CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)(OC)OC
Canonical SMILES CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)(OC)OC
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PubChem Compound 11209842
Last Modified Nov 11 2021
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